Cas no 1706155-43-2 (3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine)

• Product Name: 3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine
• CAS No: 1706155-43-2
• MF: C₂₀H₁₉NO₅S
• MW: 385.433564424515
• CID: 5366046
• PubChem ID: 90584889
• Update Time: 2025-06-10

3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (7-Methoxy-2-benzofuranyl)[3-(phenylsulfonyl)-1-pyrrolidinyl]methanone
• 1706155-43-2
• F6435-0806
• 3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine
• [3-(benzenesulfonyl)pyrrolidin-1-yl]-(7-methoxy-1-benzofuran-2-yl)methanone
• AKOS024877376
• (7-methoxybenzofuran-2-yl)(3-(phenylsulfonyl)pyrrolidin-1-yl)methanone

• Inchi： 1S/C20H19NO5S/c1-25-17-9-5-6-14-12-18(26-19(14)17)20(22)21-11-10-16(13-21)27(23,24)15-7-3-2-4-8-15/h2-9,12,16H,10-11,13H2,1H3
• InChI Key： UFFXPWWGOXWWEC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CN(C(C2=CC3C=CC=C(C=3O2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 385.09839388g/mol
• Monoisotopic Mass: 385.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine

3-(Benzenesulfonyl)-1-(7-Methoxy-1-Benzofuran-2-Carbonyl)pyrrolidine: A Comprehensive Overview

3-(Benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine (CAS No. 1706155-43-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a benzenesulfonyl group, and a 7-methoxy-1-benzofuran-2-carbonyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyrrolidine ring is a five-membered cyclic amine that is commonly found in various natural products and synthetic compounds. It is known for its ability to enhance the solubility and bioavailability of molecules, making it a valuable scaffold in drug design. The benzenesulfonyl group, on the other hand, is an aromatic sulfone that can modulate the lipophilicity and metabolic stability of the compound. The 7-methoxy-1-benzofuran-2-carbonyl moiety is a functional group that imparts specific pharmacological properties, such as anti-inflammatory and antioxidant activities.

Recent studies have explored the potential therapeutic applications of 3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine in various disease models. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine may have potential as a novel anti-inflammatory agent for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antioxidant activity of 3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine. Oxidative stress plays a crucial role in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property makes it a promising candidate for the development of neuroprotective and cardioprotective agents.

In addition to its anti-inflammatory and antioxidant properties, 3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine has also been investigated for its potential anticancer effects. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that 3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of 3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine have also been studied to assess its suitability as a drug candidate. In vitro assays have shown that this compound exhibits good solubility and permeability, which are essential for oral bioavailability. Additionally, metabolic stability studies have indicated that 3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine has favorable metabolic profiles, with minimal degradation by liver enzymes.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine in human subjects. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-(benzenesulfonyl)-1-(7-methoxy-1-benzofuran-2-carbonyl)pyrrolidine (CAS No. 1706155-43-2) is a multifaceted compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of novel pharmaceutical agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in various medical applications.